5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 5-hydroxy-2-[[2-(3-methoxyphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H15NO6/c1-22-11-3-2-4-12(8-11)23-9-15(19)17-14-6-5-10(18)7-13(14)16(20)21/h2-8,18H,9H2,1H3,(H,17,19)(H,20,21)
• InChI Key: ZNLWEOISSFZGEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O
• Molecular Formula: C16H15NO6
• Molecular Weight: 317.29 g/mol

Description

5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid, also known as HMPA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of 5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid is not fully understood, but it is thought to act as a hydrogen bond donor and acceptor, forming hydrogen bonds with both proteins and ligands. This interaction can stabilize protein-ligand complexes and enhance the resolution of X-ray crystallography data.
Biochemical and Physiological Effects:
5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been found to have a variety of biochemical and physiological effects, including the ability to enhance protein stability, increase solubility, and modulate enzyme activity. This compound has also been found to have anti-inflammatory and analgesic effects, making it a potential therapeutic agent for a variety of conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid in lab experiments is its ability to stabilize protein-ligand complexes, making it a valuable tool for studying protein structure and function. However, 5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid can also have limitations, including potential toxicity and the need for careful control of experimental conditions to ensure accurate results.

Future Directions

There are many potential future directions for research involving 5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid, including the development of new synthetic methods, the investigation of its potential therapeutic uses, and the exploration of its interactions with different proteins and ligands. Additionally, 5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid could be used in combination with other compounds to enhance its effects and expand its potential applications.

Synthesis Methods

5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid can be synthesized using a variety of methods, including the reaction of 5-hydroxy-2-aminobenzoic acid with 3-methoxyphenol and acetic anhydride. Other methods include the use of N-hydroxysuccinimide and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide as coupling agents.

Scientific Research Applications

5-hydroxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid has been used in a variety of scientific research applications, including as a tool for studying the structure and function of proteins. This compound has been found to be particularly useful in studies of protein-ligand interactions, as it can be used to stabilize protein-ligand complexes and enhance the resolution of X-ray crystallography data.